Cas no 3050-88-2 (Antioxidant TNP)

• Product Name: Antioxidant TNP
• CAS No: 3050-88-2
• MF: C₄₅H₆₉O₃P
• MW: 689.001334905624
• MDL: MFCD00015301
• CID: 43740
• PubChem ID: 76452
• Update Time: 2025-04-18

Antioxidant TNP Chemical and Physical Properties

Names and Identifiers

• Antioxidant TNP
• Tris(nonylphenyl)phosphite
• TRIS-(4-NONYLPHENYL)-PHOSPHITE
• AC1L2QXZ
• AC1Q596I
• Phenol, 4-nonyl-, phosphite (3:1)
• Phenol, nonyl-, phosphite (3:1)
• p-Nonylphenol, phosphite (3:1)
• p-nonylphenyl phosphite
• SureCN77176
• tri (nonylphenyl) phosphite
• tri(p-nonylphenyl)phosphite
• tris(p-nonylphenyl)phosphite
• Phenol,4-nonyl-,phosphite
• Tri(nonaphenyl) phosphite ester
• TRIS(NONYLPHENYL)PHOSPHITE [INCI]
• DOVERPHOS 4
• C45H69O3P
• Tris(nonylphenyl) phosphite; TNNP; Tris(nonylphenol)phosphite
• Tris[p-nonylphenyl] phosphite
• 1-[2-[4-(2-phenyl-5,6,7,8-tetrahydrobenzo[f]benzofuran-3-yl)phenoxy]ethyl]pyrrolidine hydrochloride
• tris(4-nonylphenyl)phosphite
• DTXSID60872866
• NS00002998
• D97379
• tris-(p-nonylphenyl) phosphite
• tris(4-nonylphenyl) phosphite
• SCHEMBL77176
• CS-0160274
• Tris(p-nonylphenyl) phosphite
• A820410
• SUMILIZER TNP
• 3050-88-2
• Phenol, 4-anonyl-a, phosphite (3:1)
• MGMXGCZJYUCMGY-UHFFFAOYSA-N
• 247-759-6
• DTXCID707903
• DAA05088
• E423N4NW2Z
• Irgafos TNPP
• 608-492-4
• Phenol, nonyl-, 1,1',1''-phosphite
• Phenol,nonyl-,phosphite (3:1)
• Naugard TNPP
• Trisnonylphenylphosphit

• MDL： MFCD00015301
• Inchi： 1S/C45H69O3P/c1-4-7-10-13-16-19-22-25-40-28-34-43(35-29-40)46-49(47-44-36-30-41(31-37-44)26-23-20-17-14-11-8-5-2)48-45-38-32-42(33-39-45)27-24-21-18-15-12-9-6-3/h28-39H,4-27H2,1-3H3
• InChI Key： MGMXGCZJYUCMGY-UHFFFAOYSA-N
• SMILES： P(OC1C=CC(=CC=1)CCCCCCCCC)(OC1C=CC(=CC=1)CCCCCCCCC)OC1C=CC(=CC=1)CCCCCCCCC

Computed Properties

• Exact Mass: 688.498
• Monoisotopic Mass: 688.498
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 49
• Rotatable Bond Count: 30
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2
• XLogP3: 19.3

Experimental Properties

• Density: 0.99 g/mL at 25 °C(lit.)
• Boiling Point: >360 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.528(lit.)
• PSA: 41.28000
• LogP: 15.32960

Antioxidant TNP Security Information

• Hazardous Material transportation number：UN 3082
• WGK Germany：2
• Packing Group：III
• HazardClass：9
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds